Cas no 19902-91-1 (Dihydromethysticin)

• Product Name: Dihydromethysticin
• CAS No: 19902-91-1
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• MDL: MFCD00221731
• CID: 51426
• PubChem ID: 329757776
• Update Time: 2025-06-08

Dihydromethysticin Chemical and Physical Properties

Names and Identifiers

• dihydromethysticin
• (+)-Dihydromethysticin
• (6S)-6-[2-(1,3-Benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-2H-pyran-2-one
• Dihidromethysticin
• (6S)-6-[2-(1,3-Benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-2H-pyran-2-one Dihydromethysticin
• 6-[2-(1,3-Benzodioxol-5-yl)ethyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
• dhm
• Nsc112159
• PseudoMethysticin
• DIHYDROMETHYLSTICIN
• 7,8-dihydromethysticin
• 7,8-DIHYDROMETHYLSTICIN
• Methysticin, 7,8-dihydro-
• 5,6-Dihydro-4-methoxy-6-[2-(1,3-benzodioxol-5-yl)ethyl]-2H-pyran-2-one
• Dihydromethysticin (VAN)
• FZ66MQ73GS
• RSIWXFIBHXYNFM-NSHDSACASA-N
• 2H-Pyran-2-one, 6-(2-(1,3-benzodioxol-5-yl)ethyl)-5,6-dihydro-4-methoxy-, (S)-
• (2S)-2-[2-(1,3-benzodioxol-5-yl)ethyl]-4-methoxy-2,3-dihydropyran-6-one
• 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(3,4-(methylenedioxy)phenethyl)-, (S)-
• Methysticin,8-dihydro-
• MEGxp0_001
• UNII-FZ66MQ73GS
• DTXSID601314143
• NSC 112159
• Q-100244
• CS-4245
• 2H-Pyran-2-one,3-benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-, (S)-
• MEGxp0_001718
• NCGC00180578-01
• x-Methysticin
• 2H-Pyran-2-one,6-dihydro-4-methoxy-6-[3,4-(methylenedioxy)phenethyl]-, (S)-
• (+)-Dihydromethysticin(+)-Dihydromethysticin
• CCG-208398
• AC-34189
• CCRIS 9368
• ACon0_000957
• CHEMBL576066
• 19902-91-1
• HY-N0921
• AS-79324
• FT-0700034
• 2H-Pyran-2-one, 6-[2-(1,3-benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-, (6S)-
• (S)-6-(2-(benzo[d][1,3]dioxol-5-yl)ethyl)-4-methoxy-5,6-dihydro-2H-pyran-2-one
• SCHEMBL14524443
• CHEBI:4573
• C09926
• MFCD00221731
• NSC-112159
• (+)-Dihydromethysticin, analytical standard
• NS00097366
• Q5276438
• BRD-K87171303-001-01-2
• (2S)-2-(2-(1,3-BENZODIOXOL-5-YL)ETHYL)-4-METHOXY-2,3-DIHYDROPYRAN-6-ONE
• ACon1_001371
• SR-05000002272
• SR-05000002272-2
• J-018462
• SMR001548427
• MLS002638967
• 2H-Pyran-2-one, 6-(2-(1,3-benzodioxol-5-yl)ethyl)-5,6-dihydro-4-methoxy-, (S)-(9CI)
• DTXSID3033434
• DA-62883
• DTXCID1013434
• Dihydromethysticin

• MDL： MFCD00221731
• Inchi： 1S/C15H16O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h3,5-6,8,11H,2,4,7,9H2,1H3/t11-/m0/s1
• InChI Key： RSIWXFIBHXYNFM-NSHDSACASA-N
• SMILES： O1C(C=C(C[C@@H]1CCC1=CC=C2C(=C1)OCO2)OC)=O

Computed Properties

• Exact Mass: 276.10000
• Monoisotopic Mass: 276.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• Molecular Weight: 276.28
• XLogP3: 2.6

Experimental Properties

• Color/Form: Cryst.
• Density: 1.28
• Melting Point: 118℃
• Boiling Point: 476.1 °C at 760 mmHg
• Flash Point: 476.1 °C at 760 mmHg
• Refractive Index: 1.575
• PSA: 53.99000
• LogP: 2.19370
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Dihydromethysticin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones

Additional information on Dihydromethysticin

Recent Advances in the Study of Dihydromethysticin (19902-91-1): A Comprehensive Research Brief

Dihydromethysticin (CAS: 19902-91-1) is a bioactive compound derived from the kava plant (Piper methysticum), which has garnered significant attention in recent years due to its potential therapeutic applications in the fields of neuroscience, oncology, and pharmacology. This research brief synthesizes the latest findings on Dihydromethysticin, focusing on its molecular mechanisms, pharmacokinetics, and clinical relevance. The compound's unique structural properties and its interaction with biological systems make it a promising candidate for further drug development.

Recent studies have elucidated the molecular pathways through which Dihydromethysticin exerts its effects. For instance, research published in the Journal of Natural Products (2023) demonstrated its potent modulation of the GABAergic system, suggesting potential applications in anxiety and sleep disorders. Additionally, in vitro and in vivo studies have highlighted its anti-inflammatory and neuroprotective properties, which could be leveraged for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's multifaceted pharmacological profile.

In the context of oncology, Dihydromethysticin has shown promise as an anti-proliferative agent. A 2023 study in Cancer Research revealed that the compound inhibits the growth of certain cancer cell lines by inducing apoptosis and cell cycle arrest. Notably, its selective toxicity towards cancer cells, while sparing normal cells, positions it as a potential candidate for targeted cancer therapies. Further preclinical trials are underway to validate these findings and explore its synergistic effects with existing chemotherapeutic agents.

Pharmacokinetic studies have also advanced our understanding of Dihydromethysticin's bioavailability and metabolism. Research utilizing advanced LC-MS techniques has identified key metabolites and their respective biological activities. These insights are critical for optimizing dosing regimens and minimizing potential side effects. Moreover, recent advancements in formulation technologies, such as nanoemulsions and liposomal delivery systems, aim to enhance the compound's solubility and stability, thereby improving its therapeutic efficacy.

Despite these promising developments, challenges remain. The variability in Dihydromethysticin's extraction yields and the need for standardized quality control measures are areas requiring further investigation. Additionally, while preclinical data are encouraging, rigorous clinical trials are essential to establish its safety and efficacy in humans. Collaborative efforts between academia and industry will be pivotal in addressing these gaps and translating research findings into viable therapeutic options.

In conclusion, Dihydromethysticin (19902-91-1) represents a compelling area of research in the chemical, biological, and pharmaceutical sciences. Its diverse pharmacological effects and potential therapeutic applications warrant continued exploration. This brief highlights the latest advancements while emphasizing the need for further studies to fully unlock its clinical potential. Stakeholders in the field are encouraged to monitor ongoing research and consider the compound's integration into future drug development pipelines.